Cas no 53223-82-8 ((9-PHENANTHRYL)METHYL METHACRYLATE)

• Product Name: (9-PHENANTHRYL)METHYL METHACRYLATE
• CAS No: 53223-82-8
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• MDL: MFCD00270063
• CID: 826086
• PubChem ID: 682114
• Update Time: 2025-10-12

(9-PHENANTHRYL)METHYL METHACRYLATE Chemical and Physical Properties

Names and Identifiers

• (9-PHENANTHRYL)METHYL METHACRYLATE
• PheMMA *250 mg* [(9-Phenanthryl)methyl Methacrylate]
• (9-Phenanthryl)methy
• phenanthren-9-ylmethyl 2-methylprop-2-enoate
• PheMMA
• 9-phenanthrylmethyl methacrylate
• DB-247193
• (PHENANTHREN-9-YL)METHYL 2-METHYLPROP-2-ENOATE
• (PHENANTHREN-9-YL)METHYL2-METHYLPROP-2-ENOATE
• G70963
• AKOS028111590
• DTXSID00350537
• 53223-82-8
• EN300-264009
• Phenanthren-9-ylmethyl methacrylate
• SCHEMBL2036053
• 2-Propenoic acid, 2-methyl-, 9-phenanthrenylmethyl ester

• MDL： MFCD00270063
• Inchi： 1S/C19H16O2/c1-13(2)19(20)21-12-15-11-14-7-3-4-8-16(14)18-10-6-5-9-17(15)18/h3-11H,1,12H2,2H3
• InChI Key： SKCCBBCEVTUWBS-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 276.11500
• Monoisotopic Mass: 276.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 75-76°C
• PSA: 26.30000
• LogP: 4.61230

Additional information on (9-PHENANTHRYL)METHYL METHACRYLATE

Introduction to (9-Phenanthryl)Methyl Methacrylate (CAS No. 53223-82-8)

(9-Phenanthryl)Methyl Methacrylate , with the CAS number 53223-82-8, is a highly specialized compound that has garnered significant attention in the fields of polymer science, materials engineering, and organic chemistry. This compound is derived from the combination of phenanthrene, a polycyclic aromatic hydrocarbon, and methacrylate, a versatile monomer widely used in polymer synthesis. The unique structure of (9-Phenanthryl)Methyl Methacrylate endows it with exceptional properties, making it a valuable component in advanced materials and innovative applications.

The synthesis of (9-Phenanthryl)Methyl Methacrylate involves a carefully designed reaction pathway that ensures high purity and stability. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts and biodegradable solvents to optimize the synthesis process, aligning with global sustainability goals.

One of the most notable applications of (9-Phenanthryl)Methyl Methacrylate is in the development of advanced polymers with tailored optical and mechanical properties. Its incorporation into polymer networks has been shown to enhance light absorption, thermal stability, and mechanical strength. For instance, studies published in leading journals such as *Advanced Materials* and *Macromolecules* have demonstrated its potential in creating high-performance optical films for displays and sensors.

Moreover, (9-Phenanthryl)Methyl Methacrylate has emerged as a key building block in the synthesis of functional materials for energy storage applications. Its ability to form self-assembled structures at the nanoscale makes it ideal for designing electrodes in batteries and supercapacitors. Recent research highlights its role in improving the energy density and cycle life of lithium-ion batteries, addressing critical challenges in renewable energy systems.

In the realm of biotechnology, (9-Phenanthryl)Methyl Methacrylate has found applications in drug delivery systems and bioimaging agents. Its unique photophysical properties enable it to serve as a fluorescent probe for tracking cellular processes. Collaborative studies between chemists and biologists have explored its compatibility with biological systems, paving the way for innovative medical applications.

The growing demand for sustainable materials has also driven interest in (9-Phenanthryl)Methyl Methacrylate as a component in eco-friendly polymers. Researchers are investigating its potential to replace traditional petroleum-based monomers with more renewable alternatives. This shift aligns with global efforts to reduce carbon footprints and promote circular economy principles.

In conclusion, (9-Phenanthryl)Methyl Methacrylate (CAS No. 53223-82-8) stands as a testament to the ingenuity of modern chemistry, offering diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in shaping the future of materials science and technology.